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Compound of Interest

Compound Name: p-Nitrophenyl vinyl carbonate

CAS No.: 227466-75-3

Cat. No.: B8584724

Get Quote

Executive Summary: The Bifunctional Utility of
PNPVC
p-Nitrophenyl vinyl carbonate (PNPVC) (CAS: 227466-75-3) is a specialized

heterobifunctional reagent designed for the chemoselective introduction of polymerizable

vinyloxycarbonyl (VOC) groups into nucleophile-bearing molecules.

Unlike standard crosslinkers, PNPVC bridges the gap between small-molecule synthesis and

polymer chemistry. It functions as a "monomerizing agent," converting static drugs, proteins, or

ligands into reactive vinyl monomers. These functionalized targets can then be covalently

incorporated into hydrogels, molecularly imprinted polymers (MIPs), or drug delivery vehicles

via free-radical polymerization.
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Property Specification

Formula

Molecular Weight 209.16 g/mol

Reactive Group A
p-Nitrophenyl Carbonate: Activated ester for

nucleophilic substitution.[1][2]

Reactive Group B
Vinyl Carbonate: Polymerizable enol ester

moiety.

Leaving Group

p-Nitrophenol (

), offering real-time colorimetric monitoring

(yellow release).

Solubility
Soluble in DCM, THF, DMF, DMSO. Limited

stability in aqueous buffers (hydrolysis-prone).

Mechanistic Underpinnings[3]
The utility of PNPVC relies on the differential reactivity of its two functional ends. The carbonyl

carbon is highly electrophilic due to the electron-withdrawing nature of the p-nitrophenyl group,

making it susceptible to attack by "soft" nucleophiles (primary amines, thiols) and "hard"

nucleophiles (hydroxyls) under mild conditions.

Reaction Pathway: Nucleophilic Substitution
The reaction proceeds via an addition-elimination mechanism (

). The nucleophile attacks the carbonyl carbon, forming a tetrahedral intermediate. The p-
nitrophenoxide anion is then expelled, locking the nucleophile to the vinyl moiety via a
carbamate (if reacting with amine) or carbonate (if reacting with alcohol) linkage.

Critical Consideration: The vinyl group (

) remains intact during this substitution. This is distinct from acryloyl chlorides, where the vinyl
group is directly attached to the carbonyl. The resulting vinyl carbamate (

) is chemically stable but polymerizable.
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Visualization: Reaction Mechanism
The following diagram illustrates the transformation of a primary amine into a polymerizable

vinyl carbamate monomer.
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Figure 1: Mechanism of amine functionalization by PNPVC. The p-nitrophenoxide release

serves as an in-situ indicator of reaction progress.

Kinetic Profile & Stability
Understanding the kinetics of PNPVC is crucial for preventing hydrolysis (reaction with water)

while ensuring complete derivatization of the target.

Hydrolysis vs. Aminolysis
The rate of hydrolysis for p-nitrophenyl esters increases significantly with pH. However, the rate

of aminolysis (reaction with amines) is generally orders of magnitude faster than hydrolysis,

provided the amine is unprotonated.
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Condition Dominant Reaction
Rate Constant (

)
Recommendation

pH < 7.0 Slow Hydrolysis Low
Reaction too slow;

amine protonated.

pH 7.5 - 8.5 Aminolysis High

Optimal Window.

Amine is nucleophilic;

hydrolysis is

manageable.

pH > 9.0 Rapid Hydrolysis Very High

Avoid. Reagent

consumed by water

before target.

Organic (DCM/TEA) Aminolysis Fast
Preferred for small

molecules.

Stability in Storage
PNPVC is moisture-sensitive. It must be stored at -20°C under an inert atmosphere

(Argon/Nitrogen). Exposure to ambient moisture leads to the formation of p-nitrophenol

(yellowing of the solid) and

.

Experimental Protocols
Protocol A: Synthesis of Polymerizable Prodrugs (Small
Molecule)
This protocol describes the conversion of an amine-containing drug into a vinyl carbamate

monomer for use in Molecularly Imprinted Polymers (MIPs).

Reagents:

Target Amine (1.0 equiv)

PNPVC (1.1 equiv)
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Triethylamine (TEA) or DIPEA (1.2 equiv)

Solvent: Anhydrous Dichloromethane (DCM) or DMF.

Workflow:

Dissolution: Dissolve the Target Amine and TEA in anhydrous DCM under Nitrogen.

Addition: Add PNPVC (solid or dissolved in minimal DCM) dropwise at 0°C.

Note: The reaction is exothermic; cooling prevents side reactions.

Reaction: Allow to warm to room temperature (RT) and stir for 4–12 hours.

Monitoring: The solution will turn yellow (liberation of p-nitrophenol). Monitor by TLC

(disappearance of amine) or HPLC.

Workup:

Dilute with DCM.

Wash with cold 5%

(removes p-nitrophenol).

Wash with 0.1 M HCl (removes unreacted amine/TEA).

Dry over

and concentrate.

Validation: Confirm structure via

-NMR. Look for vinyl protons:

4.5–5.0 (dd) and

7.0–7.5 (dd).

Protocol B: Bioconjugation (Protein "Monomerization")
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This protocol introduces vinyl groups onto surface lysines of a protein, allowing it to be

covalently entrapped in a hydrogel matrix.

Reagents:

Protein (

) in PBS (pH 7.4).

PNPVC stock solution (

in dry DMSO).

Workflow:

Buffer Exchange: Ensure protein is in a non-nucleophilic buffer (PBS or Borate, pH 8.0).

Avoid Tris or Glycine.

Activation: Add PNPVC stock to the protein solution.

Ratio: Use a 10-20 molar excess of PNPVC over protein for partial modification; 50+ for

high density.

Solvent Limit: Keep DMSO final concentration

to prevent denaturation.

Incubation: React for 1 hour at 4°C or RT with gentle agitation.

Quenching: Add 1 M Tris-HCl (pH 8.0) to quench unreacted PNPVC.

Purification: Dialyze against PBS or use a desalting column (PD-10) to remove p-nitrophenol

and byproducts.

Applications in Advanced Materials
Molecularly Imprinted Polymers (MIPs)
PNPVC is a "privileged" reagent for the covalent imprinting approach.
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Step 1: The template (drug) is derivatized with PNPVC to form a polymerizable monomer-

template conjugate.

Step 2: This conjugate is copolymerized with a crosslinker (e.g., EGDMA).

Step 3: The template is cleaved (hydrolysis of the carbamate), leaving a cavity with a specific

chemical orientation.

Workflow Visualization: MIP Synthesis
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Figure 2: Workflow for creating Molecularly Imprinted Polymers using PNPVC as a functional

monomer precursor.
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Troubleshooting & Optimization
Issue Probable Cause Corrective Action

Low Yield Hydrolysis of PNPVC

Ensure solvents are

anhydrous. If aqueous,

increase pH slightly (to 8.0) or

increase reagent excess.

No Reaction Amine protonated

Check pH. If using amine salts

(e.g.,

), add equimolar base (TEA) to

free the amine.

Product Unstable Spontaneous polymerization

Add a radical inhibitor (e.g.,

MEHQ) during workup/storage

if the product is a liquid

monomer.

Yellow Impurity Residual p-nitrophenol

Perform extensive alkaline

washes (

or

) or dialysis (for proteins).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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